Cas no 686774-01-6 (Magnesium;tert-butylbenzene;chloride)

• Product Name: Magnesium;tert-butylbenzene;chloride
• CAS No: 686774-01-6
• MF: C₁₀H₁₃ClMg
• MW: 192.968222379684
• CID: 2799037
• PubChem ID: 78063476
• Update Time: 2025-04-21

Magnesium;tert-butylbenzene;chloride Chemical and Physical Properties

Names and Identifiers

• DTXSID00790454
• 686774-01-6
• Magnesium chloride 4-tert-butylbenzen-1-ide (1/1/1)
• Magnesium;tert-butylbenzene;chloride

• Inchi： 1S/C10H13.ClH.Mg/c1-10(2,3)9-7-5-4-6-8-9;;/h5-8H,1-3H3;1H;/q-1;;+2/p-1
• InChI Key： RZHYIIZKJZHECD-UHFFFAOYSA-M
• SMILES： [Cl-].[Mg+2].C(C)(C)(C)C1C=C[C-]=CC=1

Computed Properties

• Exact Mass: 192.0556198Da
• Monoisotopic Mass: 192.0556198Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų